Cas no 186670-61-1 (Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester)

Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester structure
186670-61-1 structure
Product Name:Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester
CAS No:186670-61-1
MF:C17H26O3
MW:278.386545658112
CID:1379758
Update Time:2024-08-16

Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester
    • Inchi: 1S/C17H26O3/c1-3-5-6-7-8-9-11-14-12-10-13-15(18)16(14)17(19)20-4-2/h10,12-13,18H,3-9,11H2,1-2H3
    • InChI Key: PRXYBNFLDOEHJS-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=C(CCCCCCCC)C=CC=C1O

Computed Properties

  • Exact Mass: 278.18828

Experimental Properties

  • Density: 1.015±0.06 g/cm3(Predicted)
  • Boiling Point: 384.6±30.0 °C(Predicted)
  • PSA: 46.53
  • pka: 10.03±0.10(Predicted)
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